Cas no 1207047-85-5 (ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate)

• Product Name: ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate
• CAS No: 1207047-85-5
• MF: C₁₃H₁₅ClN₂O₅S
• MW: 346.786601305008
• CID: 6490721
• Update Time: 2025-06-15

ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate
• Acetic acid, 2-[[4-chloro-3-(1,1-dioxido-2-isothiazolidinyl)phenyl]amino]-2-oxo-, ethyl ester

• Inchi： 1S/C13H15ClN2O5S/c1-2-21-13(18)12(17)15-9-4-5-10(14)11(8-9)16-6-3-7-22(16,19)20/h4-5,8H,2-3,6-7H2,1H3,(H,15,17)
• InChI Key： ZPQFSMGXDGYKRF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(NC1=CC=C(Cl)C(N2CCCS2(=O)=O)=C1)=O

Computed Properties

• Exact Mass: 346.039
• Monoisotopic Mass: 346.039
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• pka: 9.94±0.70(Predicted)

Additional information on ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate

Introduction to Ethyl {4-Chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate (CAS No 1207047-85-5)

Ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate, identified by its CAS number 1207047-85-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules that exhibit promising biological activities, making it a valuable subject of study for researchers aiming to develop novel therapeutic agents.

The molecular structure of ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate is characterized by its intricate arrangement of functional groups, including a 4-chlorophenyl moiety and a thiazolidine ring system. The presence of these features not only contributes to the compound's unique chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various biological pathways. Ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate has been studied for its potential as an intermediate in the synthesis of such inhibitors. Its structural framework allows for modifications that can enhance binding affinity to specific enzymes or receptors, which is crucial for developing drugs with high selectivity and efficacy.

The thiazolidine component of this compound is particularly noteworthy due to its presence in numerous bioactive molecules. Thiazolidine derivatives are known for their ability to interact with biological targets in unique ways, often leading to the discovery of new pharmacophores. The dioxo group further enhances the compound's reactivity, making it a versatile building block for synthetic chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate with greater accuracy. Molecular docking studies have suggested that this compound may exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammation. These findings have spurred further investigation into its potential therapeutic applications.

The synthesis of ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation, has been instrumental in achieving the desired molecular architecture. These methods not only improve the efficiency of the synthesis but also allow for the introduction of structural variations that can fine-tune biological activity.

In addition to its pharmaceutical potential, ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate has shown promise in materials science applications. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination chemistry and as a ligand in catalytic systems. The compound's unique electronic properties also make it attractive for use in organic electronic devices.

The ongoing research into ethyl {4-chloro-3-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)phenylcarbamoyl}formate underscores its significance as a versatile chemical entity. As our understanding of its properties and reactivity continues to grow, new applications and derivatives are likely to emerge. The integration of cutting-edge synthetic methodologies with computational modeling will further enhance our ability to harness this compound's potential for both medicinal and industrial purposes.